(5,7-Dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)methanamine

Specification

• CAS No.: 875163-62-5
• Molecular Formula: C8H11N5
• Molecular Weight: 177.211
• IUPAC Name: (5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)methanamine
• Standard InChI: InChI=1S/C8H11N5/c1-5-3-6(2)13-7(4-9)11-12-8(13)10-5/h3H,4,9H2,1-2H3
• Standard InChI Key: QJMKHTZNIRJOKK-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC2=NN=C(N12)CN)C

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s core consists of atriazolo[4,3-a]pyrimidine system, where a triazole ring (positions 1, 2, 4) is fused to a pyrimidine ring (positions 4, 3-a). Key structural modifications include:

• Methyl groups at positions 5 and 7, enhancing lipophilicity and steric bulk.

• A methanamine substituent at position 3, introducing a primary amine functional group capable of hydrogen bonding and salt formation.

The dihydrochloride salt form (C₈H₁₃Cl₂N₅) improves aqueous solubility, a critical factor for in vitro and in vivo studies.

Table 1: Key Physicochemical Properties

Property	Value
CAS No.	1779134-47-2
Molecular Formula	C₈H₁₃Cl₂N₅
Molecular Weight	250.13 g/mol
IUPAC Name	(5,7-Dimethyl-[1,2,]triazolo[4,3-a]pyrimidin-3-yl)methanamine dihydrochloride
SMILES	CC1=CC(=NC2=NN=C(N12)CN)C.Cl.Cl

Synthesis and Derivative Development

Structural Derivatives

Modifications to the core structure include:

• Thiol analogs: Replacement of the methanamine group with a thiol (-SH) moiety, enhancing metal-binding capacity.

• Alkylamine extensions: Derivatives like 1-{5,7-dimethyl-triazolo[4,3-a]pyrimidin-3-yl}-3-methylbutan-1-amine (CAS 1049767-43-2) exhibit extended alkyl chains, altering pharmacokinetic profiles.

Biological Activities and Mechanisms

Anti-Inflammatory Activity

Triazolopyrimidines inhibit enzymes like 5-lipoxygenase (5-LOX), a key mediator in leukotriene biosynthesis. Methyl substituents at positions 5 and 7 likely enhance hydrophobic interactions with the enzyme’s active site.

Antimicrobial Properties

While direct data is lacking, structurally similar compounds exhibit broad-spectrum activity. For example:

• Furochromeno[2,3-d]pyrimidine-dithiones showed efficacy against Staphylococcus aureus and Candida albicans.

• The methanamine group’s polarity may improve membrane permeability, a critical factor in antimicrobial uptake.

Physicochemical and Pharmacokinetic Profiling

Solubility and Stability

• Solubility: The dihydrochloride salt enhances water solubility, though exact values are unreported.

• Stability: Methyl groups at positions 5 and 7 confer steric protection against metabolic oxidation, potentially extending half-life.

Computational Predictions

• logP: Estimated at 1.2–1.5 (moderate lipophilicity).

• pKa: The primary amine (pKa ~9.5) ensures protonation at physiological pH, favoring salt formation.

Research Gaps and Future Directions

Despite its structural promise, critical gaps remain:

• In Vivo Studies: No pharmacokinetic or toxicity data are available.

• Target Identification: The specific molecular targets (e.g., kinases, 5-LOX) require validation.

• Synthetic Optimization: Scalable routes for large-scale production need development.